Cas no 53157-55-4 (3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride)

• Product Name: 3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride
• CAS No: 53157-55-4
• MF: C₁₂H₁₇Cl₂N₃O₂
• MW: 306.188280820847
• CID: 6387086
• PubChem ID: 165738810
• Update Time: 2025-11-07

3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6743455
• 3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride
• 53157-55-4

• Inchi： 1S/C12H15N3O2.2ClH/c13-4-3-8-7-15-11-2-1-9(5-10(8)11)17-12(16)6-14;;/h1-2,5,7,15H,3-4,6,13-14H2;2*1H
• InChI Key： UZQLVTKCIOPEPX-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C(CN)=O)C1C=CC2=C(C=1)C(=CN2)CCN

Computed Properties

• Exact Mass: 305.0697822g/mol
• Monoisotopic Mass: 305.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride

Comprehensive Overview of 3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride (CAS No. 53157-55-4)

3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride (CAS No. 53157-55-4) is a chemically synthesized compound with significant relevance in biochemical and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of both aminoethyl and aminoacetate functional groups in its structure makes it a versatile intermediate for further chemical modifications and applications in drug discovery.

The compound's molecular formula and structural features have garnered attention in recent years, particularly in the context of neurotransmitter research and central nervous system (CNS) studies. Researchers are increasingly exploring its potential role in modulating serotonin-related pathways, a topic of high interest given the growing prevalence of mental health disorders. This aligns with current trends in personalized medicine and targeted therapy development, where compounds like 3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride are being investigated for their specificity and efficacy.

From a synthetic chemistry perspective, the compound's dihydrochloride salt form (CAS No. 53157-55-4) offers improved stability and solubility compared to its free base counterpart. This characteristic is particularly valuable in formulation development, a critical step in pharmaceutical manufacturing. Recent advancements in green chemistry have also sparked interest in optimizing the synthesis of such compounds to reduce environmental impact while maintaining high purity standards—a concern frequently raised in modern sustainability-focused research.

Analytical characterization of 3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride typically involves techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent quality control requirements, especially when used in preclinical studies. The growing demand for high-purity research chemicals has made proper characterization protocols a frequent search topic among laboratory professionals and quality assurance specialists.

In the context of drug discovery pipelines, this compound has shown promise as a building block for more complex molecules targeting various biological pathways. Its structural similarity to naturally occurring tryptamine derivatives makes it particularly interesting for researchers investigating receptor-ligand interactions. Recent publications have highlighted its utility in developing novel therapeutic agents, especially in areas addressing neurological conditions—a field that continues to gain traction in both academic and pharmaceutical circles.

The storage and handling of 3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride (CAS No. 53157-55-4) require standard laboratory precautions to maintain its integrity. Proper storage conditions, typically at controlled temperatures and protected from moisture, are frequently discussed in research chemical forums and material safety databases. These practical considerations are essential for ensuring reproducible results in experimental settings—a concern commonly expressed by researchers working with sensitive compounds.

As the scientific community continues to explore the potential of indole-based compounds, 3-(2-aminoethyl)-1H-indol-5-yl 2-aminoacetate dihydrochloride remains a compound of significant interest. Its applications span from basic biochemical research to more applied pharmaceutical development, reflecting the compound's versatility. With increasing emphasis on translational research, such compounds serve as crucial bridges between fundamental discoveries and potential therapeutic applications.

Future research directions for this compound may include further exploration of its structure-activity relationships and potential modifications to enhance its biological properties. The growing field of computational chemistry and molecular modeling offers new opportunities to predict and optimize the behavior of such compounds before extensive laboratory testing—an approach that aligns with current trends toward data-driven drug discovery.